3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H19FN4O/c20-16-6-2-4-8-18(16)23-11-9-22(10-12-23)14-24-13-21-17-7-3-1-5-15(17)19(24)25/h1-8,13H,9-12,14H2
• InChI Key: VYYVXMKDVASKGB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CN2C=NC3=CC=CC=C3C2=O)C4=CC=CC=C4F
• Molecular Formula: C19H19FN4O
• Molecular Weight: 338.4 g/mol

Description

3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one, also known as FPQ, is a novel compound that has gained attention in scientific research due to its potential applications in various fields. This compound belongs to the quinazoline class of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one is not fully understood. However, it has been proposed that 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one exerts its biological activities by interacting with specific targets in cells. For example, 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one has also been shown to inhibit viral replication by interfering with viral protein synthesis.
Biochemical and Physiological Effects:
3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one has been shown to exhibit a range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and viral replication. 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one has also been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one in lab experiments is its relatively simple synthesis method. 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one is also stable and can be easily stored. However, one limitation of using 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one. One potential area of research is the development of 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one-based fluorescent probes for the detection of metal ions. Another area of research is the study of 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one's potential use as an anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one involves the reaction of 2-fluorobenzylamine with 4-chloroquinazoline in the presence of piperazine. The reaction is carried out under reflux conditions in a suitable solvent. The resulting product is then purified through column chromatography to obtain pure 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one.

Scientific Research Applications

3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. 3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]quinazolin-4-one has also been studied for its potential use as a fluorescent probe for the detection of metal ions.